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These application notes provide a detailed overview of the questionnaires and data collection

instruments used in the Born in Bradford (BiB) cohort study. This document is intended for

researchers, scientists, and drug development professionals who are interested in utilizing BiB

data or understanding the methodologies employed in this longitudinal birth cohort study.

Data Presentation: Questionnaires and Data
Collection Instruments
The Born in Bradford study has collected a vast amount of quantitative data through various

instruments across different phases of the study. The following tables summarize the key data

collection points and the types of information gathered.

Table 1: Baseline Data Collection (Recruitment Phase:
2007-2011)
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Participant Instrument Key Data Domains

Mother
Semi-structured Interview

Questionnaire

Demographics, socio-

economic status, ethnicity,

family history, lifestyle

(smoking, alcohol, diet),

physical and mental health,

obstetric history.[1]

Physical Measurements

Height, weight, arm

circumference, triceps skinfold

thickness.[2]

Biological Samples
Blood (for DNA, plasma,

serum), urine.[2]

Routine Data
Oral Glucose Tolerance Test

(OGTT) results, lipid profiles.

Partner Self-completed Questionnaire
Demographics, health and

lifestyle.[2][3]

Physical Measurements Height, weight.[2]

Biological Samples Saliva (for DNA).[2]

Infant Birth Records

Gestational age, birth weight,

head circumference, Apgar

scores.

Physical Measurements (at

birth & 2 weeks)

Head, arm, and abdominal

circumference; subscapular

and triceps skinfold thickness.

[2]

Biological Samples
Umbilical cord blood (for DNA,

plasma).[2]

Table 2: "Growing Up" Study Follow-up (Ages 7-11
years)
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Participant Instrument Key Data Domains

Child Questionnaires
Diet, physical activity, health

and wellbeing.[4][5]

Physical and Cognitive

Assessments

Anthropometry (height,

weight), blood pressure,

cognitive and sensorimotor

function tests.[4][5]

Biological Samples
Blood, urine (on subsamples).

[4][5]

Advanced Imaging (on

subsamples)

Dual x-ray absorptiometry

(DXA) body scans.[4]

Parent Questionnaires

Socio-economic

circumstances, health and

wellbeing.[4][5]

Physical Assessments
Anthropometry, blood

pressure.[4][5]

Biological Samples Blood samples.[6]

Table 3: "Age of Wonder" Study Follow-up
(Adolescence)
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Participant Instrument Key Data Domains

Adolescent (Ages 12-15)
Online/Tablet-based

Questionnaires

Mental and physical health,

wellbeing, socioeconomic

status, school, identity, risk-

taking behaviours,

relationships, climate change,

social media, crime and safety.

[7][8][9][10]

Health and Cognitive

Assessments (Year 9)

Height, weight, blood pressure,

cognitive (memory) and motor

function assessments.[8][9]

Biological Samples (Year 9) Blood samples.[8][9]

Experimental Protocols
Detailed Standard Operating Procedures (SOPs) for the Born in Bradford study are not publicly

available. The following methodologies are synthesized from published cohort profiles and

research articles.

Biological Sample Collection and Processing
Objective: To collect, process, and store biological samples for future analysis, including

genetic and metabolomic studies.

Protocol:

Maternal Blood Collection (Baseline):

Venous blood samples were collected from mothers at the time of their Oral Glucose

Tolerance Test (OGTT) at approximately 26-28 weeks of gestation.[1]

Blood was collected into EDTA tubes for DNA extraction and plasma preparation, and

serum tubes.

Umbilical Cord Blood Collection (Baseline):
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Umbilical cord blood was collected at birth.[2]

Partner Saliva Collection (Baseline):

Saliva samples were collected from partners for DNA extraction.[2]

Child and Parent Blood Collection ("Growing Up" and "Age of Wonder"):

Venous blood samples were collected from children and parents during follow-up phases.

[4][8]

For adolescents in the "Age of Wonder" study, trained staff perform venepuncture, with

procedures in place to manage any distress or vasovagal syncope symptoms.[8]

Sample Processing and Storage:

While specific BiB SOPs are not public, standard procedures for biological sample

handling would be followed. This generally includes:

Centrifugation of blood samples to separate plasma, serum, and buffy coat.

Aliquoting of samples into cryovials.

Storage of samples in secure, temperature-monitored freezers at -80°C for long-term

preservation.

Anthropometric Measurements
Objective: To obtain accurate and reliable measurements of body size and composition.

Protocol:

Equipment: Calibrated stadiometers, weighing scales, and non-stretch measuring tapes

were used.

Maternal and Partner Measurements (Baseline):

Height and weight were measured to calculate Body Mass Index (BMI).
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For mothers, arm circumference and triceps skinfold thickness were also measured.[2]

Infant Measurements (Baseline):

Within two weeks of birth, head, arm, and abdominal circumference, and subscapular and

triceps skinfold thickness were measured.[2]

Child and Adolescent Measurements (Follow-up):

Height and weight were measured during the "Growing Up" and "Age of Wonder" studies.

[4][8]

Quality Control:

All staff performing measurements were trained in standardized techniques.

The Technical Error of Measurement (TEM) was used to assess the reliability of the

measurements.

Blood Pressure Measurement
Objective: To obtain accurate blood pressure readings.

Protocol:

Equipment: Validated automated or manual sphygmomanometers were used.

Procedure:

Participants were seated in a quiet room for at least 5 minutes before measurement.

An appropriately sized cuff was placed on the participant's arm.

Multiple readings were taken and the average was recorded.

Blood pressure was measured in mothers during pregnancy and in children and parents

during the "Growing Up" and "Age of Wonder" follow-ups.[4][8]
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Cognitive and Sensorimotor Assessment ("Growing Up"
and "Age of Wonder")
Objective: To assess cognitive and sensorimotor function in children and adolescents.

Protocol:

Setting: Assessments were conducted in schools.[11][12]

Equipment: Tablet computers with styluses were used for the assessments.[11][12]

Assessment Battery (Ages 7-11):

Cognitive Tasks:

Working Memory: Forward and Backward Digit Recall, Corsi Block Tapping Task.

Inhibition: Flanker Task.

Processing Speed.[11][12]

Sensorimotor Tasks:

Tracking, Aiming, and Steering tasks.[11][12][13]

Administration:

Trained researchers administered the tasks individually to the children.

The tasks were programmed using PsychoPy.[11]
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Caption: Workflow of the Born in Bradford study from baseline recruitment to follow-up phases.
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Born in Bradford: Data Linkage Process

Born in Bradford
Cohort Data

(Questionnaires, Samples, Measurements)

Informed Consent for
Data Linkage

Connected Bradford
Linked Dataset

Pseudonymised
NHS Number

enables

Routine Health Data
- Primary Care (GP Records)

- Secondary Care (Hospital Admissions)

links to

Routine Education Data
- School Attainment Records

links to

Research & Analysis

Click to download full resolution via product page

Caption: The process of linking Born in Bradford cohort data with routine health and education

records.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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